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Compound of Interest

Compound Name: 2-Methoxybenzophenone

Cat. No.: B1295077

For the safe handling of 2-Methoxybenzophenone, it is crucial to adhere to strict safety
protocols to minimize risk and ensure a safe laboratory environment. The following guide
provides essential information on personal protective equipment, operational procedures, and
disposal methods for researchers, scientists, and drug development professionals.

Personal Protective Equipment (PPE)

Appropriate personal protective equipment must be worn at all times when handling 2-
Methoxybenzophenone. The following table summarizes the recommended PPE.
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PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles or
glasses compliant with OSHA's
eye and face protection
regulations in 29 CFR
1910.133 or European
Standard EN166.[1]

Protects against splashes and
dust.

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile rubber, Neoprene).

[2]

Prevents skin contact and

absorption.

Body Protection

Laboratory coat or chemical-

resistant apron.[3]

Protects against contamination

of personal clothing.

Respiratory Protection

Not required under normal use
conditions with adequate
ventilation. A NIOSH/MSHA
approved respirator with a
particle filter may be used if
dust is generated or ventilation
is poor.[1][2]

Minimizes inhalation of dust or

aerosols.

Operational Plan

A systematic approach to handling 2-Methoxybenzophenone is essential for safety. This

involves careful preparation, safe execution of experimental work, and proper post-experiment

procedures.

Pre-Experimental Procedures

» Risk Assessment: Conduct a thorough risk assessment for the planned experiment,

identifying potential hazards and mitigation strategies.

» Information Review: Review the Safety Data Sheet (SDS) for 2-Methoxybenzophenone.

e PPE Check: Ensure all necessary PPE is available, in good condition, and worn correctly.
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» Ventilation: Confirm that the work area, preferably a chemical fume hood, is well-ventilated.

[4]

» Emergency Equipment: Locate and verify the functionality of emergency equipment, such as
eyewash stations and safety showers.[5]

Experimental Procedures

e Handling:

[e]

Avoid contact with skin, eyes, and clothing.[4][6]

o

Minimize dust generation and accumulation.[4][6]

[¢]

Use the smallest amount of the chemical necessary for the experiment.

[¢]

Keep the container tightly closed when not in use.[1][4][6]
e Spill Management:

o In case of a small spill, dampen the solid material with 60-70% ethanol and transfer it to a
suitable container for disposal.[7]

o Use absorbent paper dampened with 60-70% ethanol to clean up any remaining material.

[7]

o Solvent wash all contaminated surfaces with 60-70% ethanol followed by a soap and
water solution.[7]

Post-Experimental Procedures

e Decontamination:
o Wash hands and any exposed skin thoroughly with soap and water after handling.[2][4]
o Clean the work area and any equipment used.

» Waste Disposal:
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o Dispose of 2-Methoxybenzophenone waste and contaminated materials in a designated,
approved waste disposal plant.[6] Follow all local, state, and federal regulations for
chemical waste disposal.

First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure.

Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give

Inhalation o o ) )
artificial respiration. Seek medical attention.[4]

[6](8]

Immediately flush the skin with plenty of soap
and water for at least 15 minutes while removing

Skin Contact contaminated clothing and shoes.[4][6][8] Seek
medical attention if irritation develops or

persists.[4]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids.[4][6] Remove contact

lenses if present and easy to do.[6] Seek

medical attention.

Do NOT induce vomiting. If the person is
conscious and alert, give 2-4 cupfuls of milk or

Ingestion water. Never give anything by mouth to an
unconscious person. Seek immediate medical
aid.[4][6]

Quantitative Data Summary

The following table summarizes key quantitative data for 2-Hydroxy-4-methoxybenzophenone,
a closely related compound often referred to as Oxybenzone.
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Property Value

Melting Point 62.5-65.0 °C/144.5 - 149 °F[2]

Boiling Point 150 - 160 °C / 302 - 320 °F @ 5 mmHg[2]
Flash Point > 100 °C /> 212 °F[2]

log Pow 3.45[2]

Molecular Formula

C14H1203[2]

Molecular Weight

228.25 g/mol [2]

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of 2-

Methoxybenzophenone.
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Caption: Safe handling workflow for 2-Methoxybenzophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Personal protective equipment for handling 2-
Methoxybenzophenone]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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